Cas no 3404-73-7 (3,3-Dimethyl-1-pentene)

• Product Name: 3,3-Dimethyl-1-pentene
• CAS No: 3404-73-7
• MF: C₇H₁₄
• MW: 98.186062335968
• CID: 314000
• PubChem ID: 18852
• Update Time: 2025-04-19

3,3-Dimethyl-1-pentene Chemical and Physical Properties

Names and Identifiers

• 1-Pentene,3,3-dimethyl-
• 3,3-dimethylpent-1-ene
• 1-Pentene,3,3-dimethyl
• 2,2-dimethyl-3 butene
• 3,3-DiMethyl-1-pentene
• 3,3-Dimethyl-pent-1-en
• 3,3-dimethyl-pent-1-ene
• EINECS 222-286-8
• UNII-SC216MQI07
• NSC 74136
• AKOS024420961
• 1-Pentene, 3,3-dimethyl-
• TXBZITDWMURSEF-UHFFFAOYSA-N
• SC216MQI07
• DTXSID9075450
• FT-0634838
• NS00029604
• 3404-73-7
• EN300-1855229
• 2H-1-Benzopyran-2-one, 4-hydroxy-6-methoxy-3-methyl-
• NSC74136
• Q27289133
• NSC-74136
• 3,3-Dimethyl-1-pentene

• MDL： MFCD00048624
• Inchi： 1S/C7H14/c1-5-7(3,4)6-2/h5H,1,6H2,2-4H3
• InChI Key： TXBZITDWMURSEF-UHFFFAOYSA-N
• SMILES： C(C=C)(C)(C)CC

Computed Properties

• Exact Mass: 98.10960
• Monoisotopic Mass: 98.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 60.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.70
• Melting Point: -134.38°C
• Boiling Point: 77 °C
• Flash Point: -7.7±10.3 °C
• Refractive Index: 1.3958
• PSA: 0.00000
• LogP: 2.60860
• Solubility: Not determined
• Vapor Pressure: 97.9±0.1 mmHg at 25°C

3,3-Dimethyl-1-pentene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons